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Compound of Interest

Compound Name:
5-(4-chlorophenyl)furan-2-

carbaldehyde

Cat. No.: B052691 Get Quote

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction: The furan nucleus is a prominent scaffold in medicinal chemistry, forming the core

of numerous compounds with a wide spectrum of biological activities.[1][2] Derivatives of 5-

aryl-furan-2-carbaldehyde, such as 5-(4-chlorophenyl)furan-2-carbaldehyde, are of particular

interest due to their potential as antibacterial, antifungal, and anticancer agents.[1] The

presence of the 4-chlorophenyl group at the 5-position of the furan ring can enhance the

lipophilicity of the molecule, potentially improving its interaction with biological targets.[1] This

document provides a detailed overview of the application of 5-(4-chlorophenyl)furan-2-
carbaldehyde as a versatile starting material for the synthesis of novel antibacterial agents,

including detailed experimental protocols and a summary of their biological activities.

Key Synthetic Pathways
5-(4-chlorophenyl)furan-2-carbaldehyde serves as a crucial building block for the synthesis

of various heterocyclic compounds with potential antibacterial properties. The aldehyde

functional group is readily derivatized to form Schiff bases, chalcones, and pyrazole

derivatives, among others.
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Schiff Base Synthesis Chalcone Synthesis Pyrazole Synthesis

5-(4-chlorophenyl)furan-2-carbaldehyde

Primary Amines
(e.g., anilines, amino acids)

Schiff Bases

Acetophenones

Chalcones

Hydrazine derivatives

Hydrazones

Condensation Claisen-Schmidt
Condensation Condensation

Pyrazoles

Cyclization
(e.g., Vilsmeier-Haack)

Start Dissolve 5-(4-chlorophenyl)furan-2-carbaldehyde
and primary amine in ethanol Add glacial acetic acid Reflux for 2-6 hours Cool to room temperature Filter and wash the precipitate Recrystallize from ethanol Pure Schiff Base

Start Prepare stock solution
of test compound

Perform serial dilutions
in 96-well plate

Add inoculum to wells

Prepare standardized
bacterial inoculum

Incubate at 37°C
for 18-24 hours

Visually assess for
bacterial growth Determine MIC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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